2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid
• InChI: InChI=1S/C15H21NO4S/c1-11-6-7-12(2)14(9-11)21(19,20)16-8-4-3-5-13(16)10-15(17)18/h6-7,9,13H,3-5,8,10H2,1-2H3,(H,17,18)
• InChI Key: MOOJXYZLZRZJGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCCC2CC(=O)O
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperidine derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

The exact mechanism of action of 2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid is not fully understood. However, it has been suggested that the compound may exert its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins and cytokines. It has also been suggested that the compound may have neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects
2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders. However, the compound has not been extensively studied for its biochemical and physiological effects in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid in lab experiments is its potential therapeutic applications. The compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. However, one limitation of using the compound in lab experiments is the lack of extensive studies on its biochemical and physiological effects in humans.

Future Directions

There are several future directions for research on 2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid. One direction is to conduct further studies on the mechanism of action of the compound, particularly in humans. Another direction is to investigate the potential use of the compound in the treatment of other diseases, such as cancer and autoimmune disorders. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for the compound. Finally, further studies could be conducted to investigate the potential side effects and toxicity of the compound in humans.
In conclusion, 2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions in research. While the compound has shown promise in animal models, further studies are needed to investigate its potential therapeutic applications and toxicity in humans.

Synthesis Methods

2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid can be synthesized using various methods, including the reaction of 2,5-dimethylphenylsulfonyl chloride with piperidine, followed by the addition of acetic anhydride. Another method involves the reaction of 2,5-dimethylphenylsulfonyl chloride with piperidine, followed by the addition of sodium acetate. The compound can also be synthesized using a one-pot three-component reaction involving 2,5-dimethylphenylsulfonyl chloride, piperidine, and acetic anhydride.

Scientific Research Applications

2-[1-(2,5-Dimethylphenyl)sulfonylpiperidin-2-yl]acetic acid has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.